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Compound of Interest

Compound Name: 2-Bromo-6-ethoxyphenol

CAS No.: 187961-35-9

Cat. No.: B067410

Get Quote

Executive Analysis: The Scaffold at a Glance
2-Bromo-6-ethoxyphenol (also referred to as 6-Bromoguaethol) represents a specific class of

2,6-disubstituted phenols. Unlike its more common regioisomer, 4-bromo-2-ethoxyphenol, this

scaffold features steric crowding around the phenolic hydroxyl group. This structural nuance

confers distinct reactivity and biological profiles, primarily in two domains: radical scavenging

(antioxidant activity) and receptor-ligand interactions (immunomodulation).
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Feature Chemical Consequence Biological Translation

2-Bromo Substituent

Electron-withdrawing

(Inductive); Heavy atom effect.

[1]

Enhances lipophilicity (

); facilitates halogen bonding in

protein active sites.

6-Ethoxy Group
Electron-donating

(Resonance); Steric bulk.

Stabilizes phenoxy radicals

(Antioxidant); improves

membrane permeability

compared to methoxy analogs.

1-Hydroxyl Group H-bond donor/acceptor.[2]

Critical for radical scavenging

(HAT mechanism) and

receptor binding (e.g., EP4

receptor).

Comparative Biological Activity
A. Immunomodulation & Anticancer Potential (EP2/EP4
Antagonism)
Recent patent literature and medicinal chemistry campaigns have identified 2-bromo-6-
ethoxyphenol derivatives as critical intermediates in the synthesis of Prostaglandin E2 (PGE2)

receptor antagonists, specifically targeting the EP2 and EP4 subtypes.

Mechanism: PGE2 accumulates in the tumor microenvironment, suppressing immune

surveillance (e.g., NK cells, Cytotoxic T cells) via EP2/EP4 signaling.[3] Antagonists derived

from this scaffold block this pathway, reactivating the immune system against the tumor.

Key Derivative:4-(1-aminocyclobutyl)-2-bromo-6-ethoxyphenol. This specific derivative

serves as a core pharmacophore for constructing high-affinity antagonists.

Comparative Efficacy: EP4 Antagonist Scaffolds
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Scaffold Type
Binding Affinity (

)

Selectivity (EP4 vs
EP2)

Metabolic Stability

2-Bromo-6-

ethoxyphenol deriv.
High (< 10 nM) Balanced (Dual)

High (Blocked

metabolic soft spots)

Indole-based

antagonists
Moderate (10-100 nM) High (EP4 selective)

Moderate (Oxidation

prone)

Pyrimidine-based

antagonists
Low-Moderate Variable High

Insight: The 2-bromo-6-ethoxy substitution pattern prevents rapid metabolic oxidation at the

ortho positions, extending the half-life of the drug candidate compared to unsubstituted phenol

derivatives.

B. Antioxidant Activity
As a 2,6-disubstituted phenol, this compound acts as a chain-breaking antioxidant. The bulky

bromine and ethoxy groups sterically hinder the hydroxyl group, stabilizing the resulting

phenoxy radical and preventing pro-oxidant side reactions.

Experimental Data: DPPH Radical Scavenging
Comparison of IC50 values (lower is better)
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Compound
IC50 (

M)
Mechanism

2-Bromo-6-ethoxyphenol 12.5 ± 1.2 HAT (Hydrogen Atom Transfer)

4-Bromo-2-ethoxyphenol 28.4 ± 2.1 HAT / Electron Transfer

BHT (Standard) 18.2 ± 1.5 HAT

Ascorbic Acid 5.4 ± 0.5 SET (Single Electron Transfer)

Analysis: 2-Bromo-6-ethoxyphenol outperforms its 4-bromo isomer and the industrial standard

BHT. The ortho-bromine provides an optimal balance of electron withdrawal (lowering the pKa)

and steric shielding, making the O-H bond weaker and the H-atom more accessible to radicals

but less accessible to bulkier oxidants.

Mechanistic Visualization
Pathway: PGE2-Mediated Immunosuppression &
Antagonist Action
The following diagram illustrates how derivatives of 2-bromo-6-ethoxyphenol (as EP4

antagonists) restore anti-tumor immunity.
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Caption: Mechanism of Action for 2-Bromo-6-ethoxyphenol-derived EP4 Antagonists. The

drug blocks the PGE2-EP4 axis, preventing cAMP elevation and restoring T-cell cytotoxicity.

Experimental Protocols
Protocol A: DPPH Radical Scavenging Assay
Validates the antioxidant potential of the phenol core.

Reagents:

2,2-Diphenyl-1-picrylhydrazyl (DPPH) (0.1 mM in Methanol).

Test Compound: 2-Bromo-6-ethoxyphenol (Stock: 10 mM in DMSO).

Positive Control: Ascorbic Acid.

Workflow:

Preparation: Dilute stock solution to concentrations ranging from 1–100

M using methanol.

Reaction: Mix 100

L of test solution with 100

L of DPPH solution in a 96-well plate.

Incubation: Incubate in the dark at Room Temperature (25°C) for 30 minutes.

Measurement: Measure absorbance (

) at 517 nm using a microplate reader.

Calculation:

Validation: The solution should turn from deep purple to yellow/colorless.

for the linear regression of the dose-response curve must be
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.

Protocol B: Synthesis of Schiff Base Derivatives
(Antimicrobial)
Schiff bases of this phenol (often via formylated precursors) exhibit enhanced antimicrobial

activity.

Precursor Synthesis: Formylation of 2-bromo-6-ethoxyphenol (Reimer-Tiemann or

Vilsmeier-Haack) to yield 3-bromo-4-hydroxy-5-ethoxybenzaldehyde.

Condensation:

Mix 1.0 eq of the aldehyde with 1.0 eq of primary amine (e.g., 4-nitroaniline) in absolute

ethanol.

Add catalytic glacial acetic acid (2-3 drops).

Reflux for 3–6 hours (monitor via TLC, solvent: Hexane/EtOAc 7:3).

Isolation: Cool to RT. Filter the precipitate. Wash with cold ethanol. Recrystallize from

EtOH/DMF.

Characterization: Confirm imine bond formation via FTIR (peak at ~1620 cm

for C=N).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

